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Compound of Interest

Compound Name: Tricyclodecenyl acetate

Cat. No.: B8122830 Get Quote

An objective guide for researchers and industry professionals on the olfactory and

physicochemical properties of two key fragrance ingredients.

In the intricate world of fragrance chemistry, subtle variations in molecular structure can lead to

significant differences in scent profile, intensity, and longevity. This guide provides a

comparative analysis of Tricyclodecenyl acetate and Verdyl acetate, two widely utilized

fragrance ingredients. It is important to note that in commercial practice, these names are often

used interchangeably to refer to a mixture of isomers of tricyclo[5.2.1.02,6]dec-3-en-8-yl

acetate. For the purpose of this guide, we will consider them as distinct entities for a detailed

comparative framework, while acknowledging their close chemical relationship.

This comparison summarizes their olfactory characteristics, physical and chemical properties,

and outlines standard experimental protocols for their performance evaluation. The aim is to

equip researchers, scientists, and drug development professionals with a comprehensive

understanding of these fragrance materials.

Olfactory Profile and Physicochemical Properties
Both Tricyclodecenyl acetate and Verdyl acetate are prized for their fresh, green, and woody

notes, making them versatile components in a wide array of fragrance compositions, from fine

perfumes to household products.[1] While their scent profiles are similar, nuanced differences

can be perceived by trained sensory panelists. These distinctions, often related to the specific
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isomer ratios in a given commercial batch, can influence their application in fragrance

formulations.

A summary of their key properties is presented in the table below:

Property Tricyclodecenyl Acetate Verdyl Acetate

Synonyms
Jasmacyclene, Cyclacet,

Greenyl Acetate

Jasmacyclene, Cyclacet, Flor

Acetate

CAS Number
2500-83-6, 5413-60-5, 54830-

98-8

5413-60-5, 54830-99-8, 2500-

83-6

Molecular Formula C₁₂H₁₆O₂ C₁₂H₁₆O₂

Molecular Weight 192.25 g/mol 192.25 g/mol

Odor Profile

A colorless liquid with a herbal,

fresh, woody odor.[2]

Described as having a strong

herb-green gas and fresh

wood flavor, with some

variations showing woody or

slightly aniseed sweet top

notes.[3]

Characterized by fresh, earthy,

and slightly floral notes.[1] It is

described as a light-floral

green soapy compound that

provides floral accords an

attractive green fruity volume

with a sweet anise and wood

background.

Appearance Clear to amber liquid.[2]
Clear, colorless to pale yellow

liquid.[4]

Boiling Point 258.4 °C at 760 mmHg[2] 258–264 °C[4]

Flash Point 101.8 °C[2] ≥100 °C[4]

Solubility
Soluble in 4 volumes of 70%

ethanol and oil.[3]

Soluble in alcohols; insoluble

in water.[4]

Fragrance Performance: A Comparative Overview
The performance of a fragrance ingredient is a critical factor in its selection for a particular

application. Key performance indicators include odor intensity, longevity (substantivity) on

various substrates, and diffusion (sillage). While direct, publicly available quantitative

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0401407.htm
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11002
https://www.lookchem.com/404.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.lookchem.com/404.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0401407.htm
https://www.chemicalbull.com/images/product/Specification-1757109565.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8122830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


comparative studies for Tricyclodecenyl acetate and Verdyl acetate are limited, the following

table illustrates how such data would be presented based on typical industry evaluation

metrics.

Performance Parameter Tricyclodecenyl Acetate Verdyl Acetate

Odor Intensity (at 10% in DEP) 3.5 (on a 0-5 scale) 3.8 (on a 0-5 scale)

Longevity on Paper Blotter

(hours)
~192 ~200

Longevity on Fabric (hours) ~168 ~175

Diffusion in Air (at 1 hour) Moderate Moderate-High

Stability in Soap Base (pH 9-

10)
Good Excellent

Note: The data presented in this table is illustrative and based on qualitative descriptions and

typical performance of molecules with similar structures. Actual values may vary depending on

the specific isomer composition and the testing methodology.

Experimental Protocols for Fragrance Performance
Evaluation
To generate the quantitative data presented above, rigorous and standardized experimental

protocols are essential. The following sections detail the methodologies for sensory and

instrumental analysis of fragrance performance.

Sensory Evaluation Protocol
Sensory evaluation relies on trained human panelists to assess the olfactory characteristics of

fragrance materials. A common method is the Triangle Test, used to determine if a perceptible

difference exists between two samples.

Objective: To determine if a sensory difference exists between Tricyclodecenyl acetate and

Verdyl acetate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8122830?utm_src=pdf-body
https://www.benchchem.com/product/b8122830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8122830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Tricyclodecenyl acetate (10% solution in Diethyl Phthalate - DEP)

Verdyl acetate (10% solution in DEP)

Odor-free smelling strips

Controlled environment sensory booths

Procedure:

Three coded samples are presented to each panelist. Two samples are identical (either both

Tricyclodecenyl acetate or both Verdyl acetate), and one is different.

The position of the odd sample is randomized for each panelist.

Panelists are instructed to smell each strip from left to right and identify the sample that is

different from the other two.

Results are collected and statistically analyzed using a binomial test to determine if the

number of correct identifications is significantly greater than what would be expected by

chance.

Sample Preparation Panelist Evaluation Data Analysis

Prepare 10% solutions
of each acetate in DEP

Dip and code
smelling strips

Present three coded
samples (2 same, 1 odd)

Panelist identifies
the odd sample Collect responses Perform statistical analysis

(Binomial Test)
Determine if a significant

difference exists

Click to download full resolution via product page

Figure 1. Workflow for Sensory Evaluation using a Triangle Test.

Instrumental Analysis Protocol: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
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Instrumental analysis provides objective data on the volatility and composition of a fragrance

material over time, which correlates with its diffusion and longevity. Headspace GC-MS is a

powerful technique for this purpose.

Objective: To compare the headspace concentration of Tricyclodecenyl acetate and Verdyl

acetate over time, providing an indication of their relative volatility and longevity.

Materials:

Tricyclodecenyl acetate

Verdyl acetate

Filter paper discs

20 mL headspace vials with septa caps

Headspace autosampler coupled to a GC-MS system

Procedure:

Apply a precise amount (e.g., 10 µL) of each acetate onto a separate filter paper disc and

place it inside a headspace vial.

Seal the vials.

Incubate the vials at a constant temperature (e.g., 32°C) in the autosampler's oven.

At predetermined time intervals (e.g., 0, 1, 4, 8, 24 hours), a sample of the headspace gas is

automatically injected into the GC-MS.

The GC separates the volatile compounds, and the MS identifies and quantifies the target

acetate.

The peak area of the acetate at each time point is recorded and plotted to create a volatility

curve.
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Sample Preparation Headspace GC-MS Analysis Data Interpretation

Apply acetate to
filter paper disc
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headspace vial and seal
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constant temperature
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of the acetate
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vs. time Compare volatility curves
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Figure 2. Workflow for Headspace GC-MS Analysis of Fragrance Volatility.

Conclusion
Tricyclodecenyl acetate and Verdyl acetate are chemically similar fragrance ingredients that

deliver comparable fresh, green, and woody olfactory profiles. The subtle differences in their

scent and performance, likely due to varying isomer distributions, can be critical in the fine-

tuning of a fragrance formulation. The choice between them may depend on the specific

desired nuance, as well as performance requirements such as longevity and stability in the end

product. The experimental protocols outlined in this guide provide a framework for conducting a

rigorous, data-driven comparison to inform the selection process for specific research and

development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b8122830#comparison-of-tricyclodecenyl-acetate-and-
verdyl-acetate-in-fragrance-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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